N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)-2-phenylbutanamide

• IUPAC Name: N-[2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl]-2-phenylbutanamide
• InChI: InChI=1S/C20H22F3N3O/c1-2-15(13-6-4-3-5-7-13)19(27)24-11-10-18-25-16(14-8-9-14)12-17(26-18)20(21,22)23/h3-7,12,14-15H,2,8-11H2,1H3,(H,24,27)
• InChI Key: QOAMUCFVWRWKJV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NCCC2=NC(=CC(=N2)C(F)(F)F)C3CC3
• Molecular Formula: C20H22F3N3O
• Molecular Weight: 377.4 g/mol

Description

N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)-2-phenylbutanamide, also known as CT-1, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CT-1 belongs to the class of selective androgen receptor modulators (SARMs) and has shown promising results in preclinical studies for the treatment of muscle wasting, osteoporosis, and other conditions.

Scientific Research Applications

Gene Expression Inhibition

Research on compounds structurally related to N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)-2-phenylbutanamide has shown potential in inhibiting NF-kappaB and AP-1 gene expressions, which are crucial in the regulation of immune and inflammatory responses. Structure-activity relationship studies have aimed to improve oral bioavailability and examine the effects of substitutions on pyrimidine rings for enhanced cell-based activity (Palanki et al., 2000).

Anticancer and Anti-inflammatory Applications

Compounds with pyrimidine structures have been synthesized and evaluated for their anticancer and anti-inflammatory activities. Novel derivatives have been explored for their cytotoxic effects against cancer cell lines and their ability to inhibit 5-lipoxygenase, suggesting potential therapeutic applications in cancer and inflammation (Rahmouni et al., 2016).

Antiasthma Agents

Triazolo[1,5-c]pyrimidines have been identified as active mediator release inhibitors, offering a promising approach for antiasthma therapy. The synthesis process involves several steps, including cyclization and rearrangement, to yield compounds with significant pharmacological activity (Medwid et al., 1990).

Antifilarial Activity

N-[4-[[4-alkoxy-3-[(dialkylamino)methyl]phenyl]amino]- 2-pyrimidinyl]-N'-phenylguanidines have been developed and tested for their antifilarial activities. The structure-activity relationship of these compounds provides insights into potential treatments for filarial infections (Angelo et al., 1983).

Nonsteroidal Anti-inflammatory Drugs

Investigations into 2-phenylpyrazolo[1,5-a]pyrimidin-7-ones have led to the development of nonsteroidal anti-inflammatory drugs (NSAIDs) that show high activity and a better therapeutic index than some existing drugs, without ulcerogenic activity, pointing towards safer alternatives for treating inflammation (Auzzi et al., 1983).